Cas no 59853-02-0 (Benzoic acid, 4-[[(4-methylphenyl)methylene]amino]-, methyl ester)

• Product name: Benzoic acid, 4-[[(4-methylphenyl)methylene]amino]-, methyl ester
• CAS No: 59853-02-0
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 337063
• PubChem ID: 904460

Benzoic acid, 4-[[(4-methylphenyl)methylene]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(4-methylphenyl)methylene]amino]-, methyl ester
• methyl 4-[(4-methylphenyl)methylideneamino]benzoate
• SCHEMBL13038180
• AKOS003410090
• 59853-02-0
• DTXSID40358618

• Inchi： InChI=1S/C16H15NO2/c1-12-3-5-13(6-4-12)11-17-15-9-7-14(8-10-15)16(18)19-2/h3-11H,1-2H3/b17-11+
• InChI Key： VSUBQWICIGBFIM-GZTJUZNOSA-N
• SMILES： COC(C1=CC=C(/N=C/C2=CC=C(C)C=C2)C=C1)=O

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 4

Experimental Properties

• PSA: 38.66